Cas no 71130-69-3 (Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester)

Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester structure
71130-69-3 structure
Product Name:Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester
CAS No:71130-69-3
MF:C21H33NO5
MW:379.490426778793
CID:563995
PubChem ID:116745
Update Time:2025-04-19

Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Tetradecanoic acid,2-(4-nitrophenoxy)-, methyl ester
    • methyl 2-(p-nitrophenoxy)tetradecanoate
    • Methyl 2-(4-nitrophenoxy)myristate
    • Methyl 2-(4-nitrophenoxy)tetradecanoate
    • NS00059969
    • DTXSID10887844
    • EINECS 275-213-7
    • Tetradecanoic acid, 2-(4-nitrophenoxy)-, methyl ester
    • 71130-69-3
    • Inchi: 1S/C21H33NO5/c1-3-4-5-6-7-8-9-10-11-12-13-20(21(23)26-2)27-19-16-14-18(15-17-19)22(24)25/h14-17,20H,3-13H2,1-2H3
    • InChI Key: VLJMGYSIDPDNLB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(=O)OC)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 379.23599
  • Monoisotopic Mass: 379.23587315g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 15
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.8
  • Topological Polar Surface Area: 81.4Ų

Experimental Properties

  • PSA: 78.67
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.